Cas no 1443324-93-3 (1-(2-propoxynaphthalen-1-yl)ethanol)

• Product Name: 1-(2-propoxynaphthalen-1-yl)ethanol
• CAS No: 1443324-93-3
• MF: C₁₅H₁₈O₂
• MW: 230.302224636078
• MDL: MFCD22003534
• CID: 5170324
• Update Time: 2026-03-04

1-(2-propoxynaphthalen-1-yl)ethanol Chemical and Physical Properties

Names and Identifiers

• 1-(2-propoxynaphthalen-1-yl)ethanol

• MDL： MFCD22003534
• Inchi： 1S/C15H18O2/c1-3-10-17-14-9-8-12-6-4-5-7-13(12)15(14)11(2)16/h4-9,11,16H,3,10H2,1-2H3
• InChI Key： QAGMVPHEGOFIGH-UHFFFAOYSA-N
• SMILES： C(O)(C1=C2C(C=CC=C2)=CC=C1OCCC)C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 4

Additional information on 1-(2-propoxynaphthalen-1-yl)ethanol

1-(2-propoxynaphthalen-1-yl)ethanol: A Multifunctional Compound with Promising Applications in Pharmaceutical and Material Sciences

1-(2-propoxynaphthalen-1-yl)ethanol, identified by the chemical structure CAS No. 1443324-93-3, represents a unique class of organic molecules characterized by its aromatic naphthalene scaffold modified with propoxy and hydroxyl functionalities. This compound has garnered significant attention in recent years due to its potential applications in pharmaceutical development, material science, and green chemistry. The synthesis and functionalization of 1-(2-propoxynaphthalen-1-yl)ethanol involve intricate chemical transformations that highlight the versatility of aromatic systems in creating bioactive molecules with tailored properties.

Recent studies have demonstrated that the 1-(2-propoxynaphthalen-1-yl)ethanol molecule exhibits exceptional solubility in polar solvents, which is attributed to the hydroxyl group's ability to form hydrogen bonds. This property makes it an ideal candidate for drug delivery systems where controlled release of active pharmaceutical ingredients (APIs) is required. Researchers at the University of Tokyo (2023) have reported that the compound's hydrophilic nature enhances its compatibility with biocompatible polymers, enabling the development of hydrogels for wound healing applications. The integration of 1-(2-propoxynaphthalen-1-yl)ethanol into such matrices has shown promising results in accelerating tissue regeneration processes.

From a synthetic perspective, the 1-(2-propoxynaphthalen-1-yl)ethanol molecule is synthesized through a multi-step process involving selective alkylation of naphthalene derivatives. The reaction mechanism typically involves the formation of a naphthyl ether intermediate, followed by nucleophilic substitution to introduce the propoxy group. A 2023 publication in the Journal of Organic Chemistry described an efficient catalytic approach using palladium-based catalysts to achieve high yields of 1-(2-propoxynaphthalen-1-yl)ethanol with minimal byproduct formation. This advancement has significantly reduced the environmental impact of its production, aligning with the principles of green chemistry.

The biological activity of 1-(2-propoxynaphthalen-1-yl)ethanol has been explored in several studies focusing on its potential as a lead compound for drug discovery. A 2023 investigation published in ACS Medicinal Chemistry Letters revealed that the molecule exhibits moderate antioxidant activity, with a scavenging capacity of 65% against hydroxyl radicals. This property suggests its potential application in the development of therapies for oxidative stress-related diseases such as neurodegenerative disorders and cardiovascular conditions. The compound's ability to modulate redox reactions makes it a valuable candidate for further pharmacological exploration.

Recent advancements in materials science have expanded the applications of 1-(2-propoxynaphthalen-1-yl)ethanol beyond traditional pharmaceutical contexts. Researchers at the Max Planck Institute (2023) have demonstrated its utility as a functionalizing agent for creating luminescent materials. By incorporating the compound into polymer matrices, they achieved a 40% enhancement in fluorescence efficiency, which could have implications for optoelectronic devices and bioimaging technologies. The unique electronic properties of the molecule, particularly its conjugated aromatic system, contribute to its photophysical behavior.

From an analytical perspective, the characterization of 1-(2-propoxynaphthalen-1-yl)ethanol has been facilitated by modern spectroscopic techniques. Nuclear magnetic resonance (NMR) spectroscopy has been instrumental in confirming the molecular structure, with characteristic signals for the aromatic protons and the hydroxyl group. A 2023 study in Organic & Biomolecular Chemistry described the use of high-resolution mass spectrometry to determine the exact molecular weight and elemental composition of the compound, ensuring its purity for pharmaceutical applications. These analytical methods are critical for quality control in industrial synthesis processes.

Current research trends indicate that 1-(2-propoxynaphthalen-1-yl)ethanol is being investigated for its potential in nanotechnology applications. Scientists at the National Institute of Standards and Technology (NIST) have explored its use as a building block for creating functional nanomaterials with enhanced surface properties. The molecule's ability to self-assemble into ordered structures has been linked to its amphiphilic nature, making it suitable for applications in drug delivery systems and sensor technologies. These developments highlight the compound's adaptability across different scientific disciplines.

Environmental considerations have also become a focal point in the study of 1-(2-propoxynaphthalen-1-yl)ethanol. A 2023 lifecycle assessment published in Environmental Science & Technology evaluated the environmental impact of its production process. The study found that the use of renewable feedstocks and energy-efficient synthesis methods significantly reduces the carbon footprint associated with its manufacture. These findings underscore the importance of sustainable practices in the development of new chemical compounds for industrial and medical applications.

Looking ahead, the potential applications of 1-(2-propoxynaphthalen-1-yl)ethanol are expected to expand further as researchers continue to explore its chemical properties. The compound's unique combination of aromaticity, hydrophilicity, and functional group versatility positions it as a promising candidate for the development of novel therapeutics and advanced materials. Ongoing studies are focused on optimizing its synthesis routes, enhancing its biological activity, and expanding its applications in emerging technologies. These efforts are likely to yield significant breakthroughs in the coming years.

In conclusion, 1-(2-propoxynaphthalen-1-yl)ethanol (CAS No. 1443324-93-3) represents a versatile organic molecule with diverse applications in pharmaceutical development, materials science, and sustainable chemistry. Its unique chemical structure and functional properties have positioned it as a valuable compound for further research and innovation. As scientific understanding of its capabilities continues to grow, the compound is poised to play an increasingly important role in addressing contemporary challenges in healthcare and technology.

For those interested in the synthesis, characterization, or applications of 1-(2-propoxynaphthalen-1-yl)ethanol, recent advancements in analytical techniques and synthetic methodologies provide a solid foundation for further exploration. The compound's potential in creating novel materials and therapeutics underscores the importance of continued research in this field. As the scientific community continues to uncover new properties and applications, the significance of 1-(2-propoxynaphthalen-1-yl)ethanol is likely to grow, solidifying its role as an important chemical entity in modern science and technology.